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Compound of Interest

(2S,4S)-(-)-2,4-
Bis(diphenylphosphino)pentane

cat. No.: B1271866

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

(S,S)-BDPP, also known as (2S,4S)-(-)-2,4-Bis(diphenylphosphino)pentane, is a chiral
phosphine ligand widely employed in asymmetric catalysis, particularly in hydrogenation
reactions. Its effectiveness in inducing stereoselectivity makes it a valuable tool in the synthesis
of chiral molecules for the pharmaceutical and fine chemical industries. Proper understanding
of its safety and handling is paramount for its effective and safe utilization in a laboratory
setting. This guide provides an in-depth overview of the safety, handling, and experimental
protocols associated with the (S,S)-BDPP ligand.

Chemical and Physical Properties

(S,S)-BDPP is a white crystalline solid. A summary of its key physical and chemical properties
is provided in the table below.
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Property Value

(S,S)-Skewphos, (2S,4S)-Pentane-2,4-
Synonyms diylbis(diphenylphosphine), (2S,4S)-2,4-
Bis(diphenylphosphino)pentane

CAS Number 77876-39-2
Molecular Formula C29H30P2

Molecular Weight 440.49 g/mol
Appearance White crystalline solid
Melting Point 80-84 °C

Air Sensitivity Air-sensitive

. Insoluble in water. Soluble in many organic
Solubility went
solvents.

Safety and Hazard Information

The primary hazards associated with (S,S)-BDPP are related to its potential for environmental
harm and respiratory irritation. It is crucial to handle this compound with appropriate personal
protective equipment and in a well-ventilated area.

H | Identificati

Hazard Statement Description

H335 May cause respiratory irritation.

May cause long lasting harmful effects to
H413 -
aquatic life.

Precautionary Measures

A comprehensive list of precautionary statements for the safe handling of (S,S)-BDPP is
provided below.
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Category Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

Prevention

P271: Use only outdoors or in a well-ventilated

area.[1]

P273: Avoid release to the environment.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[2][3]

P302 + P352: IF ON SKIN: Wash with plenty of

Response
soap and water.[2]

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[1]

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

P312: Call a POISON CENTER/doctor if you

feel unwell.[1]

P332 + P313: If skin irritation occurs: Get

medical advice/attention.[2]

P337 + P313: If eye irritation persists: Get

medical advice/attention.[2]

P403 + P233: Store in a well-ventilated place.
Storage ) ]
Keep container tightly closed.[1]

P405: Store locked up.[1]

] P501: Dispose of contents/container to an
Disposal )
approved waste disposal plant.[1]

Toxicity Data
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The toxicological properties of (S,S)-BDPP have not been fully investigated. As such, it should
be handled with the care afforded to all laboratory chemicals of unknown toxicity. The primary
known hazards are respiratory irritation and potential long-term adverse effects on aquatic
ecosystems.

Handling and Storage
Due to its air-sensitive nature, (S,S)-BDPP requires specific handling and storage procedures

to maintain its integrity and ensure safety.

« Inert Atmosphere: All manipulations of the solid ligand should be carried out under an inert
atmosphere (e.g., argon or nitrogen) to prevent oxidation. A glove box or Schlenk line is
recommended for this purpose.

o Ventilation: Handle the compound in a well-ventilated area, such as a fume hood, to
minimize inhalation of any dust particles.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields or goggles, and chemical-resistant gloves. A dust mask (type
N95 or equivalent) should be used when handling the solid outside of a glove box.

o Storage: Store (S,S)-BDPP in a tightly sealed container in a cool, dry, and well-ventilated
place. The container should be stored under an inert atmosphere. It is incompatible with
strong oxidizing agents.

Experimental Protocol: Asymmetric Hydrogenation
of an Olefin

This section provides a detailed methodology for a typical asymmetric hydrogenation reaction
using a rhodium catalyst with the (S,S)-BDPP ligand. All steps should be performed using
standard Schlenk techniques under an inert atmosphere.

Materials and Equipment
e (S,5)-BDPP ligand

e Rhodium precursor (e.g., [Rh(COD):z]BFa4)
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e Substrate (prochiral olefin)

¢ Anhydrous, degassed solvent (e.g., methanol, dichloromethane)
e Hydrogen gas (high purity)

e Schlenk flask and other appropriate glassware

e Magnetic stirrer and stir bar

e Hydrogenation apparatus (e.g., balloon or Parr hydrogenator)

» Syringes and needles for transfer of liquids

Procedure

o Catalyst Preparation (in situ):

o In a Schlenk flask under an inert atmosphere, dissolve the (S,S)-BDPP ligand (1.1
equivalents) in the anhydrous, degassed solvent.

o In a separate Schlenk flask, dissolve the rhodium precursor (1.0 equivalent) in the same
solvent.

o Slowly add the rhodium precursor solution to the ligand solution via a cannula or syringe.

o Stir the resulting solution at room temperature for 30-60 minutes to allow for complex
formation. The solution will typically change color, indicating the formation of the catalyst.

» Reaction Setup:
o To the flask containing the catalyst solution, add the substrate (olefin).

o Purge the reaction vessel with hydrogen gas by evacuating and backfilling with hydrogen
several times.

e Hydrogenation:

o Pressurize the reaction vessel with hydrogen to the desired pressure (e.g., 1-10 atm).
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o Stir the reaction mixture vigorously at the desired temperature until the reaction is
complete (monitor by TLC, GC, or NMR).

e Work-up and Purification:

o Carefully vent the excess hydrogen from the reaction vessel in a well-ventilated fume
hood.

o Remove the solvent under reduced pressure.

o The crude product can then be purified by standard techniques such as column
chromatography.

Visualizations
Logical Workflow for Safe Handling of (S,S)-BDPP

The following diagram illustrates the logical workflow for the safe handling and use of the (S,S)-
BDPP ligand in a typical laboratory setting.
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Caption: Logical workflow for the safe handling and use of (S,S)-BDPP.
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Experimental Workflow for Asymmetric Hydrogenation

This diagram outlines the key steps in performing an asymmetric hydrogenation reaction using
a catalyst derived from (S,S)-BDPP.
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Caption: Experimental workflow for asymmetric hydrogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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